5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[2-(thiomorpholin-4-ylsulfonyl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C19H22N4O3S3
• Molecular Weight: 450.6 g/mol
• IUPAC Name: 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-(2-thiomorpholin-4-ylsulfonylethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H22N4O3S3/c20-18-17(19-21-15(13-28-19)14-4-2-1-3-5-14)16(24)12-22(18)8-11-29(25,26)23-6-9-27-10-7-23/h1-5,13,20,24H,6-12H2
• InChI Key: BIMXQMKXTFBHCY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1S(=O)(=O)CCN2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Description

The compound 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[2-(thiomorpholin-4-ylsulfonyl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol is a heterocyclic molecule featuring a pyrrol-3-ol core substituted with a 4-phenylthiazole group and a thiomorpholinylsulfonylethyl side chain. Its structural complexity arises from the integration of multiple pharmacophores:

• Thiazole ring: Known for enhancing bioactivity in medicinal chemistry due to its electron-rich and aromatic nature.
• Thiomorpholinylsulfonyl group: A sulfur-containing moiety that may influence solubility, metabolic stability, and target binding.

Biological Activity

Enzyme Inhibition

The compound shows promise as an enzyme inhibitor, particularly against cyclooxygenase-2 (COX-2). Studies on similar pyrazole-thiazole hybrids have demonstrated significant COX-2 inhibition . For instance:

Compound	COX-2 IC50 (μM)	Selectivity Index
PYZ16	0.52	10.73
Celecoxib	0.78	9.51

This data suggests that our compound of interest may exhibit comparable or superior COX-2 inhibition, potentially conferring anti-inflammatory properties.

Anti-inflammatory Activity

The presence of the thiazole ring and the pyrrole derivative in the compound's structure suggests potential anti-inflammatory activity. In vivo studies of similar compounds have shown promising results:

• PYZ16 exhibited 64.28% inhibition of inflammation compared to 57.14% for Celecoxib in animal models .
• The compound (ODZ5) demonstrated significant anti-inflammatory activity in vivo .

These findings indicate that 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[2-(thiomorpholin-4-ylsulfonyl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol may possess notable anti-inflammatory properties, warranting further investigation.

Antioxidant Activity

The presence of the pyrrole ring and the thiazole moiety suggests potential antioxidant activity. Compounds with similar structural features have shown significant antioxidant properties . For example, PYZ44, PYZ45, and PYZ46, which contain pyrazole and phenyl rings, demonstrated potent antioxidant activity in addition to their anti-inflammatory effects.

Potential Anticancer Activity

While specific data on the anticancer activity of this compound is not available, structurally similar compounds have shown promise in this area. The presence of the thiazole ring, in particular, has been associated with anticancer properties in various studies. Further research is needed to elucidate the potential anticancer activity of 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[2-(thiomorpholin-4-ylsulfonyl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol.

Structure-Activity Relationship

The biological activity of the compound is likely influenced by its structural components:

• The thiazole ring may contribute to its potential enzyme inhibitory and anticancer properties.
• The pyrrole derivative could enhance its anti-inflammatory and antioxidant activities .
• The thiomorpholine group may influence its pharmacokinetic properties and potentially contribute to its overall biological activity.

Future Research Directions

To fully elucidate the biological activity of 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[2-(thiomorpholin-4-ylsulfonyl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol, the following studies are recommended:

• In vitro enzyme inhibition assays against COX-2 and other relevant targets.
• In vivo anti-inflammatory studies using established animal models.
• Evaluation of antioxidant activity through standard assays such as DPPH and ABTS.
• Assessment of potential anticancer activity against various cell lines.
• Structure-activity relationship studies to optimize its biological properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Thiazole and Pyrazole/Pyrrole Cores

The most relevant structural analogues are 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4) and 4-(4-fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 5) (). These compounds share the thiazole-pyrazole hybrid scaffold but differ in substituents and planarity:

Property	Target Compound	Compound 4	Compound 5
Core Structure	Pyrrol-3-ol + thiazole	Pyrazole + thiazole	Pyrazole + thiazole
Substituents	Thiomorpholinylsulfonyl, phenyl	Chlorophenyl, fluorophenyl	Fluorophenyl (x2)
Planarity	Non-planar (sulfonyl group)	Partially planar	Partially planar
Crystallinity	Not reported	Triclinic, P¯I symmetry	Triclinic, P¯I symmetry
Synthetic Yield	Not reported	High	High

Key differences include:

• The imino-pyrrol-3-ol core may exhibit tautomerism, unlike the rigid pyrazole systems in Compounds 4/5, affecting binding dynamics in biological systems .

Bioactivity and Functional Comparisons

While direct bioactivity data for the target compound are scarce, insights can be inferred from structurally related molecules:

• Plant-derived thiazoles: highlights that thiazole-containing plant biomolecules (e.g., glucosinolates) exhibit insecticidal properties by disrupting metabolic pathways. The target compound’s thiazole group may similarly interact with insect enzymes, but its synthetic origin could confer higher specificity compared to plant-derived analogs.

Computational and Experimental Insights

Electronic Properties

Using tools like Multiwfn (), the electronic properties of the target compound can be modeled:

• Electrostatic Potential (ESP): The thiomorpholinylsulfonyl group likely creates a strong electron-deficient region, enhancing interactions with nucleophilic residues in proteins.
• Frontier Molecular Orbitals (FMOs) : The HOMO-LUMO gap may be narrower than in Compounds 4/5 due to conjugation between the thiazole and pyrrol-3-ol systems, suggesting higher reactivity .